omega-N-Cyclopropylarginine

• CAS RN: 139299-32-4
• Molecular Formula: C9H18N4O2
• Molecular Weight: 214.27 g/mol
• IUPAC Name: (2S)-2-amino-5-[(2-cyclopropylhydrazinyl)methylideneamino]pentanoic acid
• InChI: InChI=1S/C9H18N4O2/c10-8(9(14)15)2-1-5-11-6-12-13-7-3-4-7/h6-8,13H,1-5,10H2,(H,11,12)(H,14,15)/t8-/m0/s1
• InChI Key: QWGFAAKOOWEKFT-QMMMGPOBSA-N
• Isomeric SMILES: C1CC1NNC=NCCC[C@@H](C(=O)O)N
• SMILES: C1CC1NNC=NCCCC(C(=O)O)N
• synonyms: CP-Arg; N(G)-cyclopropyl-L-arginine; N(G)-cyclopropylarginine; omega-N-cyclopropylarginine

Description

Omega-N-Cyclopropylarginine (CPA) is a synthetic amino acid derivative that has gained attention in the scientific community due to its potential as a tool for studying protein function and as a therapeutic agent. CPA is a cyclic analog of arginine, an amino acid that is essential for protein synthesis and plays a critical role in many physiological processes.

Mechanism of Action

Omega-N-Cyclopropylarginine acts as a competitive inhibitor of arginine, which is required for the synthesis of nitric oxide (NO). NO is a potent vasodilator that plays a critical role in cardiovascular function. By inhibiting arginine, omega-N-Cyclopropylarginine reduces the production of NO, leading to vasoconstriction and increased blood pressure. This mechanism of action has been exploited in the development of novel cardiovascular drugs.
Biochemical and Physiological Effects:
omega-N-Cyclopropylarginine has been shown to have a range of biochemical and physiological effects. In vitro studies have demonstrated that omega-N-Cyclopropylarginine can inhibit the activity of various enzymes, including nitric oxide synthase (NOS) and arginase. In vivo studies have shown that omega-N-Cyclopropylarginine can reduce blood pressure and improve vascular function. Additionally, omega-N-Cyclopropylarginine has been shown to have anti-inflammatory and anti-tumor properties.

Advantages and Limitations for Lab Experiments

Omega-N-Cyclopropylarginine has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized and modified. omega-N-Cyclopropylarginine can be used to selectively modify the active site of enzymes, allowing for the investigation of their catalytic mechanisms. However, there are also limitations to the use of omega-N-Cyclopropylarginine. It is a relatively new compound, and its effects on various physiological processes are not fully understood. Additionally, the synthesis of omega-N-Cyclopropylarginine is complex and requires expertise in organic chemistry.

Future Directions

For the use of omega-N-Cyclopropylarginine include the development of novel drugs and the investigation of its role in various physiological processes.

Synthesis Methods

Omega-N-Cyclopropylarginine is synthesized through a multi-step process that involves the cyclization of N-(2-aminoethyl)glycine with an alkylating agent. The resulting compound is then subjected to various chemical modifications to yield omega-N-Cyclopropylarginine. The synthesis of omega-N-Cyclopropylarginine is complex and requires expertise in organic chemistry.

Scientific Research Applications

Omega-N-Cyclopropylarginine has been used extensively in scientific research as a tool for studying protein function. It is commonly used to modify the active site of enzymes to investigate their catalytic mechanisms. omega-N-Cyclopropylarginine has also been used to study protein-protein interactions and protein-ligand binding. In addition, omega-N-Cyclopropylarginine has been explored as a therapeutic agent for the treatment of various diseases, including cancer and cardiovascular disease.